N-(2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C20H18FN3O5S/c21-15-3-1-14(2-4-15)17-12-20(25)24(13-22-17)8-7-23-30(26,27)16-5-6-18-19(11-16)29-10-9-28-18/h1-6,11-13,23H,7-10H2
• InChI Key: JDVITORCDUEJFN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCCN3C=NC(=CC3=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H18FN3O5S
• Molecular Weight: 431.4 g/mol

Description

N-(2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C20H18FN3O5S and its molecular weight is 431.44. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Evaluation and Enzyme Inhibition

A series of studies have focused on the synthesis and biological evaluation of sulfonamides possessing the 1,4-benzodioxane nucleus. These compounds have been tested against butyrylcholinesterase (BChE), acetylcholinesterase (AChE), and lipoxygenase (LOX) enzymes, exhibiting moderate to promising activity. Specifically, certain derivatives demonstrated proficient antimicrobial activities and were also evaluated for their hemolytic activity to determine their therapeutic utility. Notably, compounds showed good inhibitory activity against lipoxygenase but were moderate inhibitors of AChE and BChE (Irshad et al., 2019).

Antimicrobial Activity

Another research direction explores the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming at antibacterial applications. These compounds were synthesized to act as antibacterial agents, and their reactivity led to the production of derivatives with significant activities against various bacterial strains (Azab, Youssef, & El-Bordany, 2013).

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interaction of these sulfonamide derivatives with target enzymes. This research helps in elucidating the potential mechanism of action of these compounds, thereby guiding further structural optimization for enhanced biological activities. The compounds were found to be good inhibitors of lipoxygenase but moderate inhibitors of AChE, BChE, and α-glucosidase. These findings were supported by computational docking against LOX, BChE, and AChE enzymes, providing a correlation with experimental results (Irshad et al., 2016).